Cas no 84593-27-1 (Phosphoric acid, 2-methylpropyl ester)

• Product Name: Phosphoric acid, 2-methylpropyl ester
• CAS No: 84593-27-1
• MF: C₄H₁₁O₄P
• MW: 154.101502656937
• CID: 729845
• PubChem ID: 75574
• Update Time: 2025-04-19

Phosphoric acid, 2-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid, 2-methylpropyl ester
• 2-methylpropyl phosphate
• Phosphoric acid, mono(2-methylpropyl) ester
• PHOSPHORIC ACID,2-METHYLPROPYL ESTER
• MFCD32222305
• DTXSID80862961
• 84593-27-1
• NS00046743
• 2-methylpropyl dihydrogen phosphate
• SCHEMBL759100
• SY299098
• Isobutyl dihydrogen phosphate
• EINECS 283-250-5
• isobutyl alcohol phosphate
• 2466-73-1
• EINECS 219-576-1

• Inchi： 1S/C4H11O4P/c1-4(2)3-8-9(5,6)7/h4H,3H2,1-2H3,(H2,5,6,7)
• InChI Key： SVBLDLLXNRGMBG-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)OCC(C)C

Computed Properties

• Exact Mass: 154.039
• Monoisotopic Mass: 154.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8A^2
• XLogP3: -0.2

Experimental Properties

• Density: 1.279
• Boiling Point: 263.3°Cat760mmHg
• Flash Point: 113°C
• Refractive Index: 1.447
• PSA: 82.23000
• LogP: 1.62810